1-(5-chloro-2-methoxyphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-N-(4-ethoxyphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C19H19ClN4O3/c1-4-27-15-8-6-14(7-9-15)21-19(25)18-12(2)24(23-22-18)16-11-13(20)5-10-17(16)26-3/h5-11H,4H2,1-3H3,(H,21,25)
• InChI Key: KKEOEBDBNJAFKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(N(N=N2)C3=C(C=CC(=C3)Cl)OC)C
• Molecular Formula: C19H19ClN4O3
• Molecular Weight: 386.8 g/mol
• CAS No.: 866896-28-8

Description

This compound belongs to the 1,2,3-triazole-4-carboxamide class, characterized by a triazole ring substituted with a methyl group at position 5 and two aryl groups at positions 1 and 2. The 1-position is occupied by a 5-chloro-2-methoxyphenyl group, while the 4-carboxamide nitrogen is linked to a 4-ethoxyphenyl moiety.

Biological Activity

1-(5-chloro-2-methoxyphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a synthetic compound belonging to the triazole class, which has garnered attention due to its potential biological activities. This article explores the compound's synthesis, biological evaluations, and mechanisms of action based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{24}ClN_5O_3$ with a molecular weight of 421.9 g/mol. The compound features a triazole ring, which is known for its role in various pharmacological activities.

Synthesis

The synthesis of this compound typically involves multi-step reactions that include the formation of the triazole ring through cyclization reactions. Various methodologies have been reported, including the use of azides and alkynes in click chemistry approaches.

Anticancer Activity

Recent studies have highlighted the anticancer potential of triazole derivatives, including this compound. In vitro assays have demonstrated that it exhibits significant cytotoxicity against various cancer cell lines:

• Cell Lines Tested : MDA-MB-231 (breast cancer), HepG2 (liver cancer), and others.
• Mechanism of Action : The compound induces apoptosis in cancer cells by activating caspase pathways and disrupting microtubule assembly. For instance, at concentrations of 10 µM, it enhanced caspase-3 activity significantly, indicating its role as an apoptosis inducer .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties . Studies indicate that it possesses moderate activity against several bacterial strains, making it a candidate for further investigation in antimicrobial therapy.

Enzyme Inhibition

Research shows that this triazole derivative can act as an inhibitor for specific enzymes involved in cancer metabolism. The inhibition profile suggests that it may interfere with pathways critical for tumor growth and survival.

Case Studies

Several case studies have been documented to assess the biological effects of this compound:

• Study on MDA-MB-231 Cells : This study found that treatment with the compound resulted in morphological changes indicative of apoptosis and increased levels of reactive oxygen species (ROS), suggesting oxidative stress as a mechanism .
• In Vivo Studies : Animal models treated with this compound showed a reduction in tumor size compared to controls, supporting its potential as an anticancer agent .

Data Summary

Biological Activity	Assessed Cell Lines	Concentration (µM)	Observed Effect
Anticancer	MDA-MB-231	10	Increased caspase-3 activity
Antimicrobial	E. coli	50	Moderate inhibition
Enzyme Inhibition	Various	5	Significant inhibition

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their substituent variations:

Compound Name	R1 (1-position)	R2 (4-carboxamide)	Molecular Weight	Key Features/Applications	Source
Target Compound	5-Chloro-2-methoxyphenyl	4-Ethoxyphenyl	372.81*	Hypothesized enhanced lipophilicity	-
N-(4-Ethoxyphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide	2-Methoxyphenyl	4-Ethoxyphenyl	368.38	Anticancer activity (Wnt/β-catenin pathway inhibition)
N-(5-Chloro-2-methoxyphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide	4-Methoxyphenyl	5-Chloro-2-methoxyphenyl	372.81	Screening hit (ID: E141-0494)
1-(7-Chloroquinolin-4-yl)-N-(4-methoxybenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide	7-Chloroquinolin-4-yl	4-Methoxybenzyl	437.88	Therapeutic effects in Alzheimer’s disease
N-(6-Bromoquinolin-2-yl)-5-methyl-1-(o-tolyl)-1H-1,2,3-triazole-4-carboxamide	o-Tolyl	6-Bromoquinolin-2-yl	452.29	Wnt/β-catenin pathway inhibitor
N-(2-Cyanophenyl)-5-methyl-1-(3-phenylbenzo[c]isoxazol-5-yl)-1H-1,2,3-triazole-4-carboxamide	3-Phenylbenzo[c]isoxazol-5-yl	2-Cyanophenyl	456.47	Herbicidal/insecticidal activity

*Calculated molecular weight based on formula C₁₈H₁₇ClN₄O₃.

Key Observations:

Chlorine at the 5-position of the R1 phenyl (target compound) may enhance electron-withdrawing effects, stabilizing the triazole ring and influencing binding interactions .

Biological Activity Trends: Ethoxy/methoxy groups in the 4-position (R2) correlate with kinase inhibition (e.g., Wnt/β-catenin pathway in ). Quinoline or benzisoxazole substituents () demonstrate broader bioactivity, including antimicrobial and CNS-targeted effects.

Physicochemical and Spectroscopic Data

While direct data for the target compound are unavailable, analogs provide insights:

• Melting Points: Triazole-carboxamides with bulky substituents (e.g., quinoline in ) exhibit higher melting points (>250°C for benzisoxazole derivatives in ).
• NMR Signatures :
  • Methyl groups on the triazole ring resonate at δ 2.4–2.7 ppm (1H NMR) .
  • Aromatic protons in ethoxy/methoxy-substituted phenyls appear at δ 6.8–7.6 ppm .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 1-(5-chloro-2-methoxyphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, and how do reaction conditions influence yield?

• Methodology : The compound is synthesized via multi-step reactions, starting with the preparation of triazole and aryl intermediates. Key steps include cyclization using copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and coupling of the carboxamide group under anhydrous conditions. Reagents like palladium catalysts (e.g., Pd/C) and solvents such as DMF or THF are critical. Yield optimization involves temperature control (60–80°C), inert atmospheres (N₂/Ar), and stoichiometric ratios (1:1.2 for triazole precursors) .

Q. How is structural characterization performed for this compound, and what analytical techniques are essential for validation?

• Methodology : Nuclear Magnetic Resonance (¹H/¹³C NMR) confirms aromatic protons (δ 6.8–7.5 ppm) and methyl/ethoxy groups (δ 1.3–2.5 ppm). High-Resolution Mass Spectrometry (HRMS) validates molecular weight (e.g., [M+H]⁺ at m/z 427.12). X-ray crystallography (if crystals are obtainable) provides definitive confirmation of the triazole-carboxamide scaffold and substituent geometry .

Q. What preliminary biological screening assays are recommended to evaluate its bioactivity?

• Methodology : Use in vitro assays such as:

• Antimicrobial : Minimum Inhibitory Concentration (MIC) against S. aureus or E. coli via broth microdilution.
• Anticancer : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations.
• Enzyme inhibition : Fluorescence-based assays for kinases or proteases. Evidence from analogous triazoles suggests dose-dependent activity at 10–100 µM .

Advanced Research Questions

Q. How can computational modeling elucidate the compound’s interaction with biological targets, such as kinase binding pockets?

• Methodology : Perform molecular docking (AutoDock Vina, Schrödinger Suite) using crystal structures of target proteins (e.g., EGFR kinase, PDB ID: 1M17). Focus on hydrogen bonding between the carboxamide group and catalytic lysine residues, and hydrophobic interactions with the chloro-methoxyphenyl moiety. Molecular Dynamics (MD) simulations (50 ns) assess binding stability .

Q. What strategies resolve contradictions in biological activity data across different cell lines or assays?

• Methodology :

• Metabolic stability : Test hepatic microsomal stability (e.g., human liver microsomes) to identify rapid degradation in certain assays.
• Membrane permeability : Use Caco-2 monolayers or PAMPA to evaluate transport efficiency.
• Off-target profiling : Screen against a panel of 50+ kinases/phosphatases to rule out non-specific effects. For example, low activity in some cancer lines may stem from poor cellular uptake rather than intrinsic inactivity .

Q. How does modifying the ethoxy/methoxy substituents impact pharmacodynamics and metabolic stability?

• Methodology : Synthesize derivatives with:

• Polar groups : Replace ethoxy with hydroxyl (via demethylation) to enhance solubility.
• Halogen swaps : Substitute chlorine with fluorine to reduce toxicity.
  Assess changes via:
• LogP measurements (shake-flask method) for lipophilicity.
• CYP450 inhibition assays (e.g., CYP3A4) to predict drug-drug interactions.
• Plasma protein binding (ultrafiltration) to correlate structural changes with bioavailability .

Q. What are the challenges in scaling up synthesis while maintaining enantiomeric purity, and how can they be mitigated?

• Methodology :

• Chiral chromatography (HPLC with Chiralpak AD-H column) ensures purity during scale-up.
• Asymmetric catalysis : Use chiral ligands (e.g., BINAP) in palladium-mediated coupling steps to avoid racemization.
• Process optimization : Switch from batch to flow chemistry for exothermic reactions (e.g., azide formation), reducing side products .

Data Contradiction Analysis

Q. How to interpret conflicting results between in vitro potency and in vivo efficacy in rodent models?

• Methodology :

• Pharmacokinetic profiling : Measure plasma half-life, Cₘₐₓ, and AUC in mice to identify rapid clearance.
• Tissue distribution : Use radiolabeled compound (¹⁴C) to track accumulation in target organs.
• Metabolite identification : LC-MS/MS to detect inactive metabolites (e.g., glucuronidated derivatives) that reduce efficacy .